Cas no 85846-83-9 (2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)-)

2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)- structure
85846-83-9 structure
Product Name:2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)-
CAS No:85846-83-9
MF:C7H8O4
MW:156.136022567749
CID:663050
PubChem ID:10898935
Update Time:2025-04-19

2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone, 5-[(acetyloxy)methyl]-, (S)-
    • [(2S)-5-oxo-2H-furan-2-yl]methyl acetate
    • DTXSID90447566
    • SCHEMBL6336930
    • 85846-83-9
    • (5S)-5-(Acetyloxymethyl)-5H-furan-2-one
    • CXDHMDVSGRBHQX-LURJTMIESA-N
    • Inchi: 1S/C7H8O4/c1-5(8)10-4-6-2-3-7(9)11-6/h2-3,6H,4H2,1H3/t6-/m0/s1
    • InChI Key: CXDHMDVSGRBHQX-LURJTMIESA-N
    • SMILES: O1C(C=C[C@H]1COC(C)=O)=O

Computed Properties

  • Exact Mass: 156.04225873g/mol
  • Monoisotopic Mass: 156.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 52.6Ų
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